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Compound of Interest

Compound Name: Deschlorodiazepam

Cat. No.: B1211457 Get Quote

The disposal of deschlorodiazepam, a benzodiazepine analog, requires strict adherence to

safety protocols and regulatory mandates to mitigate risks of environmental contamination and

diversion. As a controlled substance, its disposal is governed by the Drug Enforcement

Administration (DEA) and hazardous waste regulations like the Resource Conservation and

Recovery Act (RCRA). This guide provides essential information for researchers and laboratory

personnel to manage and dispose of deschlorodiazepine waste in a compliant and safe

manner.

The primary principle for the disposal of controlled substances is to render them "non-

retrievable," meaning they cannot be transformed back into a usable form.[1][2] For research

laboratories, this is typically achieved not by in-lab chemical destruction, but through

established institutional and federal procedures involving authorized waste handlers. Flushing

or discarding in regular trash is strictly prohibited as it can lead to environmental contamination

and poses a risk of diversion.[3]

Chemical and Physical Properties of
Deschlorodiazepam
A summary of key data for deschlorodiazepam is presented below. Limited information is

available on its ecotoxicity and degradation products; however, related benzodiazepines like

diazepam are known to be persistent in the environment and can form various degradation

products through hydrolysis and photocatalysis.[4][5]
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Property Data Reference

Chemical Name
1,3-dihydro-1-methyl-5-phenyl-

2H-1,4-benzodiazepin-2-one
[6]

CAS Number 3034-65-9 [6]

Molecular Formula C₁₆H₁₄N₂O [6]

Molecular Weight 250.3 g/mol [6]

Appearance Solid [6]

Solubility

DMSO: 0.1-1 mg/mL (Slightly

soluble)Ethanol: 0.1-1 mg/mL

(Slightly soluble)

[6]

Storage Temperature -20°C [6][7]

DEA Schedule

Not explicitly scheduled, but

treated as an analog of

controlled substances.

Protocol for Segregation and Preparation of
Deschlorodiazepam Waste for Compliant Disposal
This protocol outlines the necessary steps for researchers to safely prepare

deschlorodiazepam and associated contaminated materials for collection by their institution's

Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor. It

is illegal for unauthorized personnel to transport or dispose of controlled substance waste.[8]

Materials Required:

Designated hazardous waste container (sturdy, leak-proof, compatible material)[9]

Hazardous Waste Label

Personal Protective Equipment (PPE): lab coat, safety glasses, appropriate gloves

Controlled substance use and disposal log
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Procedure:

Initial Assessment and Segregation:

Identify all waste streams containing deschlorodiazepam. This includes pure/expired

stock, contaminated labware (e.g., pipette tips, vials), solutions, and contaminated PPE.

Do not mix deschlorodiazepam waste with other chemical wastes unless explicitly

permitted by your institution's EHS guidelines. Incompatible wastes can react dangerously.

[10][11]

Segregate waste into solids and liquids where appropriate.

Container Preparation and Labeling:

Select a waste container that is in good condition, leak-proof, and has a secure, tightly

fitting lid.[12]

Affix a "Hazardous Waste" label to the container before adding any waste.

Clearly write the full chemical name, "Deschlorodiazepam," and list any other chemical

constituents (e.g., solvents) with their approximate concentrations. Do not use

abbreviations.[13]

Indicate the specific hazards (e.g., Toxic).

Waste Accumulation:

Place all deschlorodiazepam-contaminated solid waste (e.g., vials, contaminated paper

towels, gloves) into the designated, labeled solid waste container.

For liquid waste, pour it carefully into the designated, labeled liquid waste container. Use a

funnel to prevent spills.

Keep the waste container sealed at all times, except when adding waste.[11][13] This

prevents the release of vapors and potential spills.

Documentation and Record-Keeping:
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For pure or expired deschlorodiazepam, meticulously record the quantity being

discarded in your controlled substance log. This is a critical DEA requirement.[8]

The record must document the date of disposal, the quantity, and the method (e.g.,

"Prepared for EHS pickup").

If required by your institution, a second authorized employee must witness the preparation

for disposal and co-sign the log entry.[2]

Storage Pending Disposal:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[13]

This area must be secure, away from sinks or drains, and segregated from incompatible

chemicals.[9]

Ensure the container is within a secondary containment tray to catch any potential leaks.

Scheduling Waste Pickup:

Once the container is full or you are nearing the end of your experiment, contact your

institution's EHS department to schedule a hazardous waste pickup.

Follow all specific institutional procedures for requesting a pickup, which may involve an

online form or phone call.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

deschlorodiazepam from a laboratory setting, emphasizing compliance and safety.
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Phase 1: In-Lab Waste Preparation

Phase 2: Authorized Disposal

Identify Deschlorodiazepam Waste
(Expired stock, contaminated material, etc.)

Segregate Waste
(Solids vs. Liquids, avoid mixing

with incompatible chemicals)

Select & Label Approved
Hazardous Waste Container

Accumulate Waste in
Sealed Container

Update Controlled Substance
Disposal Log (Witnessed if required)

Store Securely in Satellite
Accumulation Area with
Secondary Containment

Contact Institutional EHS
or Approved Vendor for Pickup

Transfer Custody of Waste
to Authorized Personnel

Waste Transported by
Licensed Hazardous Waste Handler

Final Destruction via
DEA-Compliant Method

(e.g., Incineration)

Receive & File Certificate
of Destruction

DEA Regulations
(21 CFR Part 1317)[1]

EPA RCRA Regulations
(40 CFR Part 266) Institutional Policies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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